Cas no 2307750-64-5 (rac-(3R,4S)-4-ethynyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-ethynyloxolan-3-ol
• CAS No: 2307750-64-5
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 5461364
• PubChem ID: 126847502
• Update Time: 2025-10-19

rac-(3R,4S)-4-ethynyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-ethynyloxolan-3-ol
• 3-Furanol, 4-ethynyltetrahydro-, (3S,4R)-
• rac-(3R,4S)-4-ethynyloxolan-3-ol

• Inchi： 1S/C6H8O2/c1-2-5-3-8-4-6(5)7/h1,5-7H,3-4H2/t5-,6-/m1/s1
• InChI Key： RFVUVGUBRWLVEX-PHDIDXHHSA-N
• SMILES： O1C[C@H]([C@H](C#C)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: -0.4
• Topological Polar Surface Area: 29.5

Additional information on rac-(3R,4S)-4-ethynyloxolan-3-ol

Introduction to rac-(3R,4S)-4-ethynyloxolan-3-ol (CAS No. 2307750-64-5)

rac-(3R,4S)-4-ethynyloxolan-3-ol (CAS No. 2307750-64-5) is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a chiral center and an ethynyl group, which contribute to its diverse reactivity and biological activity.

The rac-(3R,4S)-4-ethynyloxolan-3-ol molecule is a racemic mixture of two enantiomers, (3R,4S)- and (3S,4R)-4-ethynyloxolan-3-ol. The presence of the chiral centers at the C3 and C4 positions imparts distinct stereochemical properties to the compound, making it an interesting subject for studies in asymmetric synthesis and enantioselective catalysis. The ethynyl group, on the other hand, provides a versatile functional handle for further chemical modifications and conjugations.

Recent research has highlighted the potential of rac-(3R,4S)-4-ethynyloxolan-3-ol in various biological and medicinal applications. For instance, studies have shown that this compound can serve as a valuable intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anti-cancer properties. The ethynyl group can be readily functionalized to introduce various pharmacophores, enhancing the therapeutic potential of the final products.

In the context of drug discovery, rac-(3R,4S)-4-ethynyloxolan-3-ol has been explored as a scaffold for the development of novel therapeutic agents. Its structural flexibility and reactivity make it an attractive starting point for the design of small molecules that can target specific biological pathways. For example, researchers have utilized this compound to synthesize inhibitors of key enzymes involved in cancer progression and inflammatory diseases.

Moreover, rac-(3R,4S)-4-ethynyloxolan-3-ol has shown promise in the field of materials science. The ethynyl group can be used to create conjugated systems with unique electronic properties, making it suitable for applications in organic electronics and photovoltaic devices. The chiral nature of the molecule also opens up possibilities for the development of chiral materials with advanced optical and magnetic properties.

The synthesis of rac-(3R,4S)-4-ethynyloxolan-3-ol typically involves a multi-step process that includes stereoselective transformations to ensure the formation of the desired enantiomers. Recent advancements in asymmetric catalysis have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound with high purity.

In addition to its synthetic utility, rac-(3R,4S)-4-ethynyloxolan-3-ol has been studied for its potential as a probe molecule in biological assays. Its ability to interact with specific protein targets makes it a valuable tool for understanding molecular mechanisms underlying various diseases. For instance, researchers have used this compound to investigate protein-protein interactions and signal transduction pathways in cellular systems.

The safety profile of rac-(3R,4S)-4-ethynyloxolan-3-ol is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both research and therapeutic applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, rac-(3R,4S)-4-ethynyloxolan-3-ol (CAS No. 2307750-64-5) is a versatile compound with a wide range of applications in pharmaceutical research, materials science, and biological studies. Its unique structural features and reactivity make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern chemistry.